Cas no 1215917-38-6 (2-Chloro-N-[[1-(2,2,2-trifluoroethyl)-3-pyrrolidinyl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[1-(2,2,2-trifluoroethyl)-3-pyrrolidinyl]methyl]propanamide
• CAS No: 1215917-38-6
• MF: C₁₀H₁₆ClF₃N₂O
• MW: 272.695052146912
• CID: 5451468
• PubChem ID: 60856488
• Update Time: 2023-08-27

2-Chloro-N-[[1-(2,2,2-trifluoroethyl)-3-pyrrolidinyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]methyl]propanamide
• 2-chloro-N-{[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]methyl}propanamide
• EN300-7559732
• Z594549846
• 1215917-38-6
• 2-Chloro-N-[[1-(2,2,2-trifluoroethyl)-3-pyrrolidinyl]methyl]propanamide

• Inchi： 1S/C10H16ClF3N2O/c1-7(11)9(17)15-4-8-2-3-16(5-8)6-10(12,13)14/h7-8H,2-6H2,1H3,(H,15,17)
• InChI Key： VYUZQWVKFHJTGT-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC(F)(F)F)C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 272.0903253g/mol
• Monoisotopic Mass: 272.0903253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.9±42.0 °C(Predicted)
• pka: 14.31±0.46(Predicted)